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Compound of Interest

Compound Name: Ethyl 9-oxononanoate

Cat. No.: B1615329

This guide provides a detailed overview of the key physical properties of Ethyl 9-
oxonhonanoate, a compound of interest to researchers, scientists, and professionals in drug
development. The information is presented to facilitate easy access and comparison, with a
focus on core quantitative data.

Core Physical Properties

Ethyl 9-oxononanoate, identified by the CAS Number 3433-16-7, is an ethyl ester. Its
fundamental physical characteristics, including its boiling point and density, are crucial for its
handling, application, and integration into various experimental and manufacturing processes.

Quantitative Data Summary

The physical properties of Ethyl 9-oxononanoate are summarized in the table below for
straightforward reference.

Physical Property Value Units Conditions
Boiling Point 267.9 °C at 760 mmHg[1][2]
Density 0.949 g/cm3 Not Specified[1][2]
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Detailed experimental protocols for the determination of the boiling point and density of Ethyl
9-oxononanoate are not provided in the publicly available literature. These values are typically
determined using standard laboratory procedures. The boiling point is generally measured
through distillation experiments under controlled pressure, while density is commonly
determined using a pycnometer or a digital density meter. For precise and reproducible results,
adherence to standardized methods, such as those outlined by ASTM or ISO, is
recommended.

Logical Relationship of Physical Properties

The following diagram illustrates the direct relationship between the chemical compound and
its fundamental physical properties.
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Physical Properties of Ethyl 9-oxononanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Ethyl 9-oxononanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1615329#physical-properties-of-ethyl-9-
oxononanoate-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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